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Compound of Interest

Compound Name: CB-5339

Cat. No.: B10854490

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

CB-5339 is a potent, selective, and orally bioavailable second-generation inhibitor of the AAA+

ATPase Valosin-Containing Protein (VCP), also known as p97. With an IC50 value as low as 9

nM, CB-5339 is a critical tool in cancer research. VCP/p97 plays a crucial role in cellular

protein homeostasis, including processes like the ubiquitin-proteasome system (UPS),

endoplasmic reticulum-associated degradation (ERAD), and the DNA damage response

(DDR). By inhibiting the D2 ATPase domain of p97, CB-5339 disrupts these pathways, leading

to an accumulation of poly-ubiquitinated proteins and severe proteotoxic stress. This triggers

the Unfolded Protein Response (UPR) and ultimately results in apoptosis, making it a

promising therapeutic agent against various cancers, particularly hematological malignancies

like Acute Myeloid Leukemia (AML).

These application notes provide a detailed protocol for the preparation of CB-5339 stock

solutions for use in in vitro cell culture experiments.
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Physicochemical and Solubility Data
Proper preparation of CB-5339 solutions is critical for experimental reproducibility. The

following tables summarize key quantitative data for CB-5339.

Table 1: Physicochemical Properties of CB-5339

Property Value Reference

Molecular Formula C₂₄H₂₄N₆O

Molecular Weight 412.49 g/mol

CAS Number 1863952-15-1

Target p97/VCP

IC₅₀ <30 nM

Table 2: Solubility of CB-5339

Solvent Concentration Notes Reference

DMSO
≥ 100 mg/mL (242.43

mM)

May require

ultrasonication and

warming to 80°C for

complete dissolution.

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

Water Insoluble

Ethanol Insoluble

Table 3: Storage and Stability of CB-5339
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Form
Storage
Temperature

Stability Period Reference

Powder -20°C 3 years

Stock Solution in

DMSO
-80°C 6 months - 1 year

Stock Solution in

DMSO
-20°C 1 month

Experimental Protocols
Protocol 1: Preparation of a 100 mM CB-5339 Stock
Solution
This protocol describes the preparation of a high-concentration primary stock solution in

DMSO.

Materials:

CB-5339 powder (CAS: 1863952-15-1)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or clear vial wrapped in foil

Sterile, polypropylene microcentrifuge tubes

Calibrated pipettes and sterile, low-retention tips

Analytical balance within a chemical fume hood

Vortex mixer

Water bath or heat block (set to 37°C or 80°C)

Sonicator (optional, but recommended)
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Procedure:

Safety First: Handle CB-5339 powder in a chemical fume hood. Wear appropriate personal

protective equipment (PPE), including a lab coat, safety glasses, and gloves.

Weighing: Tare a sterile amber vial on the analytical balance. Carefully weigh the desired

amount of CB-5339 powder. For example, weigh 5 mg of the compound.

Calculation: Calculate the volume of DMSO required to achieve a 100 mM concentration.

Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Example for 5 mg:

Mass = 0.005 g

Molecular Weight = 412.49 g/mol

Concentration = 0.1 mol/L

Volume (L) = 0.005 / (412.49 * 0.1) = 0.0001212 L

Volume (µL) = 121.2 µL

Dissolution: Add the calculated volume of sterile DMSO to the vial containing the CB-5339
powder.

Solubilization: Cap the vial tightly and vortex thoroughly for 2-3 minutes. If the compound

does not fully dissolve, proceed with the following steps.

Warm the solution in a 37°C water bath for 10-15 minutes, vortexing intermittently.

For difficult-to-dissolve batches, brief warming to 80°C and/or sonication may be

necessary to achieve a clear solution.

Crucially, ensure all precipitate has completely dissolved before use.
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Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller volumes in sterile, single-use polypropylene tubes. Store these

aliquots at -80°C for long-term stability (up to 1 year).

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the serial dilution of the primary stock solution into cell culture medium

for treating cells.

Materials:

100 mM CB-5339 stock solution in DMSO

Sterile, complete cell culture medium (pre-warmed to 37°C)

Sterile conical tubes (15 mL or 50 mL)

Calibrated pipettes and sterile, low-retention tips

Procedure:

Thaw Stock: Thaw one aliquot of the 100 mM CB-5339 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): It is often practical to first prepare an

intermediate stock (e.g., 10 mM or 1 mM) to facilitate accurate final dilutions.

Example (10 mM): Add 10 µL of 100 mM stock to 90 µL of sterile DMSO.

Final Dilution in Medium: Prepare the final working concentration by diluting the stock

solution into pre-warmed cell culture medium.

Important: The final concentration of DMSO in the culture medium should be kept below

0.3%, with 0.1% being preferable, to avoid solvent-induced cellular stress or off-target

effects.

Example Calculation (for a 10 µM final concentration in 10 mL of medium):
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Use the formula: C₁V₁ = C₂V₂

C₁ (Stock Concentration) = 100 mM (or 100,000 µM)

C₂ (Final Concentration) = 10 µM

V₂ (Final Volume) = 10 mL

V₁ (Stock Volume) = (C₂ * V₂) / C₁ = (10 µM * 10 mL) / 100,000 µM = 0.001 mL = 1 µL

Mixing Technique: To prevent precipitation of the compound, add the calculated volume of

the DMSO stock solution (1 µL in the example) to the pre-warmed medium (10 mL) while

gently swirling the conical tube. Do not add the medium to the small volume of DMSO stock.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to an equal

volume of cell culture medium. In the example above, this would be 1 µL of DMSO in 10 mL

of medium.

Cell Treatment: Vortex the final working solution gently before adding it to your cell culture

plates.

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow and the molecular pathway of CB-
5339.
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Caption: Workflow for preparing CB-5339 stock and working solutions.
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CB-5339 Mechanism of Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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